Cas no 41715-81-5 (2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone)

• Product Name: 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone
• CAS No: 41715-81-5
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 843504
• Update Time: 2026-04-29

2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone
• Ethanone, 2-cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)-

• Inchi： InChI=1S/C16H22O2/c1-11-12(2)16(18-3)9-8-14(11)15(17)10-13-6-4-5-7-13/h8-9,13H,4-7,10H2,1-3H3
• InChI Key： MZZHYECANRLDFJ-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=CC=C1C(=O)CC2CCCC2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.016

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone

Professional Introduction to 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone (CAS No. 41715-81-5)

2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone, a compound with the chemical formula C₁₃H₁₈O, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural properties and potential applications. This compound, identified by its CAS number 41715-81-5, belongs to the class of ketones and exhibits a distinct cyclopentyl and dimethylphenyl moiety, which contribute to its complex reactivity and biological activity. The presence of a 4-methoxy-2,3-dimethylphenyl group introduces a hydroxyl substituent at the para position relative to the methyl groups, enhancing its interaction with various biological targets.

The synthesis of 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone involves multi-step organic reactions, typically starting from readily available precursors such as cyclopentanone and appropriately substituted aromatic compounds. The methoxy group at the para position of the dimethylphenyl ring is crucial for modulating the electronic properties of the molecule, influencing its interactions with enzymes and receptors. This structural feature has been exploited in medicinal chemistry to develop molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone with greater accuracy. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. The cyclopentyl group contributes to steric hindrance, which can be beneficial in designing molecules that exhibit high specificity for certain biological targets. Furthermore, the methoxy-substituted aromatic ring enhances hydrophobic interactions, making it a promising candidate for drug development.

In the realm of drug discovery, 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. Its unique structural framework allows for modifications at multiple positions, enabling the creation of derivatives with tailored biological activities. For instance, replacing the cyclopentyl group with other heterocyclic structures or introducing additional functional groups can lead to novel compounds with improved pharmacokinetic properties.

The compound's stability under various conditions has also been a subject of interest. Studies have shown that 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for formulation in pharmaceutical products. Additionally, its solubility profile in common organic solvents facilitates its use in synthetic protocols and purification processes.

From a regulatory perspective, the handling and storage of 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone must adhere to standard laboratory practices to ensure safety and efficacy. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure during synthesis and handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects of 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone in pharmaceutical research are promising. Ongoing studies are exploring its potential applications in treating neurological disorders, where its ability to interact with specific neurotransmitter receptors is being leveraged. Furthermore, its role as a building block in synthesizing more complex molecules continues to drive innovation in drug discovery pipelines.

In conclusion, 2-Cyclopentyl-1-(4-methoxy-2,3-dimethylphenyl)ethanone (CAS No. 41715-81-5) is a versatile compound with significant implications in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As research progresses, this molecule is expected to contribute further to advancements in medicinal chemistry and therapeutic interventions.